Cas no 2228731-76-6 (3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol)

• Product Name: 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol
• CAS No: 2228731-76-6
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6198172
• PubChem ID: 165670994
• Update Time: 2025-06-08

3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol
• EN300-1998744
• 3-[(2-methoxy-1,3-thiazol-5-yl)methyl]piperidin-3-ol
• 2228731-76-6

• Inchi： 1S/C10H16N2O2S/c1-14-9-12-6-8(15-9)5-10(13)3-2-4-11-7-10/h6,11,13H,2-5,7H2,1H3
• InChI Key： FAQQJOUVSKXKFK-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1(CNCCC1)O)OC

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol

Introduction to 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol (CAS No. 2228731-76-6)

3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number CAS No. 2228731-76-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The unique structural features of this compound, particularly its piperidine and thiazole moieties, contribute to its potential therapeutic applications.

The piperidine ring is a common pharmacophore in many drugs due to its ability to enhance binding affinity and selectivity. In contrast, the thiazole ring introduces additional biological activity by interacting with various biological targets. The presence of a 2-methoxy group on the thiazole ring further modulates the electronic properties of the molecule, influencing its interactions with biological systems. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the combination of the piperidine and thiazole moieties can lead to novel interactions with biological targets, including enzymes and receptors involved in various disease pathways. This has spurred interest in exploring the pharmacological potential of derivatives of 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol.

In particular, the compound's ability to interact with protein targets has been a focus of research. Proteins are central to many biological processes, and modulating their activity can lead to therapeutic effects. The unique scaffold of 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol suggests that it may be capable of binding to specific protein pockets, thereby influencing cellular processes. This has led to investigations into its potential as an inhibitor or activator of various enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the compound.

One area of interest has been the development of derivatives of 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol that exhibit enhanced pharmacological properties. By introducing additional functional groups or altering the substitution patterns on the piperidine and thiazole rings, researchers aim to improve potency, selectivity, and bioavailability. Such modifications are crucial for translating promising lead compounds into viable drug candidates.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Studies have begun to explore these aspects using both in vitro and in vivo models. These studies provide valuable insights into how 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol behaves within biological systems and how it can be optimized for therapeutic use.

In conclusion, 3-(2-methoxy-1,3-thiazol-5-yl)methylpiperidin-3-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for developing novel therapeutic agents.